Cas no 1690981-04-4 (1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone)
1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone
-
- Inchi: 1S/C9H5F5O/c1-4-2-3-5(7(11)6(4)10)8(15)9(12,13)14/h2-3H,1H3
- InChI Key: VGLPBRVVSIWSPO-UHFFFAOYSA-N
- SMILES: C1(=C(F)C(=C(C=C1)C(C(F)(F)F)=O)F)C
1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR023SZO-250mg |
1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone |
1690981-04-4 | 95% | 250mg |
$500.00 | 2025-02-13 | |
| Aaron | AR023SZO-1g |
1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone |
1690981-04-4 | 95% | 1g |
$800.00 | 2025-02-13 |
1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone
Professional Introduction to Compound with CAS No. 1690981-04-4 and Product Name: 1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone
The compound with the CAS number 1690981-04-4 and the product name 1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone represents a significant advancement in the field of pharmaceutical chemistry. This organofluorine derivative has garnered attention due to its unique structural features and promising applications in medicinal chemistry. The presence of both fluorine and methyl substituents in the aromatic ring, along with a trifluoromethyl group on the ketone moiety, imparts distinct electronic and steric properties that make this compound a valuable candidate for further investigation.
Fluorinated aromatic compounds have long been recognized for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The specific substitution pattern in 1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone contributes to its potential as a scaffold for drug development. Recent studies have highlighted the importance of fluorine atoms in modulating pharmacokinetic profiles, particularly in terms of improving bioavailability and reducing degradation by enzymatic pathways. The compound's structure suggests that it may exhibit favorable interactions with enzymes and receptors, making it a promising candidate for further exploration.
One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The 2,3-Difluoro-4-methylphenyl moiety provides a rigid aromatic core that can be further functionalized to target specific biological pathways. For instance, modifications at the fluoro-substituted positions could lead to compounds with enhanced binding affinity to protein targets such as kinases or transcription factors. Additionally, the trifluoromethyl group on the ketone can influence the electronic properties of the molecule, potentially affecting its reactivity and biological activity.
Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular modeling techniques, researchers can simulate how 1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone interacts with biological targets at an atomic level. This approach has been instrumental in guiding synthetic strategies and optimizing lead compounds for drug development. The ability to predict binding affinities and metabolic stability early in the discovery process significantly accelerates the timeline for bringing new drugs to market.
The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their unique properties. Fluorine atoms can alter hydrophobicity, pKa values, and metabolic pathways, all of which are critical factors in drug design. The structural features of 1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone make it an attractive candidate for further investigation in this context. Researchers are exploring its potential as a building block for more complex molecules that could address unmet medical needs.
In addition to its pharmaceutical applications, this compound may also find utility in other areas such as materials science and agrochemicals. Fluorinated compounds are known for their stability under various conditions, making them suitable for a wide range of applications. The specific combination of substituents in 1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone could lead to novel materials with enhanced performance characteristics.
The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The presence of multiple fluorine atoms requires careful handling to ensure high yields and purity. Advanced synthetic methodologies such as cross-coupling reactions and fluorous chemistry have been employed to achieve the desired structure efficiently. These techniques not only improve the scalability of production but also open doors for further structural diversification.
As research continues to uncover new applications for fluorinated compounds, 1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone is poised to play a significant role in future developments. Its unique structural features and promising biological activity make it a cornerstone compound for drug discovery efforts aimed at addressing complex diseases. By leveraging cutting-edge technologies and innovative synthetic strategies, researchers can harness its potential to develop next-generation therapeutic agents.
1690981-04-4 (1-(2,3-Difluoro-4-methylphenyl)-2,2,2-trifluoroethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)